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Compound of Interest

Compound Name: Einecs 307-132-0

CAS No.: 97552-80-2

Cat. No.: B12672491

Get Quote

Substance Identity: Nitrodecannedioic Acid, Compound
with 2,2'-Iminodiethanol (1:2)
Part 1: Executive Technical Summary
EINECS 307-132-0 refers to a specific amine-neutralized carboxylic acid derivative, primarily

utilized in industrial applications such as metalworking fluids (MWFs) and corrosion inhibition

systems. The substance is chemically identified as Nitrodecannedioic acid, compound with

2,2'-iminodiethanol (1:2) (CAS No. 97552-80-2).

This compound belongs to a class of alkanolamine salts of dicarboxylic acids. Its core function

is to provide ferrous corrosion protection while maintaining reserve alkalinity in aqueous

systems. However, its safety profile is dominated by the presence of Diethanolamine (DEA), a

secondary amine, which dictates strict handling protocols to prevent the formation of

carcinogenic nitrosamines.
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Parameter Detail

EC Number 307-132-0

CAS Number 97552-80-2

Chemical Name
Nitrodecannedioic acid, compound with 2,2'-

iminodiethanol (1:2)

Synonyms

Bis(2-hydroxyethyl)ammonium nitro-

decanedioate; Nitrosebacic acid diethanolamine

salt

Molecular Formula C₁₀H₁₇NO₆ · 2(C₄H₁₁NO₂)

Functional Class Corrosion Inhibitor, pH Buffer, Surfactant

Part 2: Physicochemical Profile & Stability
Understanding the physical state is critical for formulation stability. As an ionic salt of a long-

chain acid and a hydrophilic amine, this substance exhibits amphiphilic properties.

Key Properties Table
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Property Value / Characteristic Relevance to Protocol

Physical State
Viscous Liquid or Paste

(Yellow/Amber)

Requires heating/agitation for

homogeneous blending.

Solubility
Highly Soluble in Water (>100

g/L)

Excellent for aqueous MWF

formulations; risk of rapid

aquatic dispersal.

pH (1% Solution) 9.0 – 10.5 (Alkaline)

Causes skin/eye irritation;

buffers acidic contaminants in

fluids.

Thermal Stability
Stable < 100°C; Decomposes

> 150°C

Avoid high-shear heating;

decomposition releases NOx

and amine vapors.

Reactivity Incompatible with Nitrites

CRITICAL: Forms N-

nitrosodiethanolamine

(NDELA), a carcinogen.

Part 3: Hazard Characterization & Risk Mitigation
The safety profile of EINECS 307-132-0 is driven by its alkalinity and the toxicity of the free

amine (Diethanolamine).

GHS Classification (CLP/OSHA)[1]
Skin Irrit. 2 (H315): Causes skin irritation.

Eye Irrit. 2 (H319): Causes serious eye irritation.[1] (Potential for Eye Dam. 1 depending on

concentration).[2]

STOT RE 2 (H373): May cause damage to organs (liver, blood, kidneys) through prolonged

or repeated exposure (attributed to DEA content).

Aquatic Chronic 3 (H412): Harmful to aquatic life with long-lasting effects.[3]

The Nitrosamine "Kill Switch"
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The most severe latent risk is Nitrosamine Formation.

Mechanism: Secondary amines (DEA) react with nitrosating agents (Nitrites, Nitrogen

Oxides) under acidic or thermal stress.

Result: Formation of N-Nitrosodiethanolamine (NDELA), a potent Group 2B carcinogen.

Control:NEVER formulate this substance in systems containing Sodium Nitrite (NaNO₂) or

other nitrosating agents.

Part 4: Operational Protocols
Workflow 1: Safe Handling & Formulation
This workflow ensures operator safety and prevents cross-contamination.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12672491?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Material Receipt

Check Incompatibility
(NO NITRITES)

Don PPE:
Nitrile Gloves, Goggles, Respirator

Confirmed Safe

HALT: CANCER RISK
(Nitrosamine Formation)

Nitrites Present

Dispense in Fume Hood
(Viscous Liquid)

Mix into Aqueous Phase
(Maintain pH > 8.5)

Storage:
Stainless Steel/HDPE, Cool, Dry

Click to download full resolution via product page

Figure 1: Safe handling workflow emphasizing the critical check for nitrosating agents.

Workflow 2: Emergency Response (Spill/Exposure)
Eye Contact: Immediate irrigation with saline/water for 15 minutes.[4] The alkaline nature can

cause corneal saponification; rapid dilution is vital.

Skin Contact: Wash with polyethylene glycol 400 (if available) or copious soap and water.

Monitor for dermatitis.
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Spill Cleanup: Absorb with inert material (vermiculite). Do not use sawdust (combustible with

nitrates/amines). Neutralize with dilute acetic acid if legally permitted, then collect.

Part 5: Toxicological & Ecological Insight
Mechanism of Action (Toxicity)
The toxicity is primarily systemic via the Diethanolamine (DEA) moiety.

Cellular Target: DEA inhibits choline uptake, disrupting phospholipid synthesis (cell

membrane integrity) in the liver and kidneys.

Dermal Absorption: High.[5] The substance penetrates skin easily, contributing to systemic

load.

Quantitative Toxicity Data (Estimated from Components)
Endpoint Value Species Interpretation

LD50 Oral ~1,600 mg/kg Rat
Harmful if swallowed

(Category 4).

LD50 Dermal ~12,200 mg/kg Rabbit

Low acute dermal

toxicity, but high

irritation.

LC50 Aquatic 10–100 mg/L Fish (96h)
Harmful to aquatic

organisms.

Biodegradability > 60% (28d) OECD 301

Readily biodegradable

(Amine salts typically

degrade fast).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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